Cas no 1662681-19-7 (2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid)
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid
-
- MDL: MFCD18761982
- Inchi: 1S/C10H17F2NO4/c1-10(2,3)17-9(15)13-6(5-7(11)12)8(14)16-4/h6-7H,5H2,1-4H3,(H,13,15)
- InChI Key: SRJNSQAUCPDXSN-UHFFFAOYSA-N
- SMILES: C(F)(CC(NC(=O)OC(C)(C)C)C(OC)=O)F
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0828-1g |
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid |
1662681-19-7 | 96% | 1g |
¥13815.43 | 2024-04-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0828-5g |
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid |
1662681-19-7 | 96% | 5g |
¥51414.37 | 2024-04-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0828-500mg |
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid |
1662681-19-7 | 96% | 500mg |
¥7344.91 | 2024-04-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0828-250mg |
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid |
1662681-19-7 | 96% | 250mg |
¥4109.65 | 2024-04-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0828-100mg |
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid |
1662681-19-7 | 96% | 100mg |
¥2492.02 | 2024-04-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0828-50mg |
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid |
1662681-19-7 | 96% | 50mg |
¥1687.58 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1126530-50mg |
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid |
1662681-19-7 | 95% | 50mg |
$235 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1126530-250mg |
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid |
1662681-19-7 | 95% | 250mg |
$525 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1126530-500mg |
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid |
1662681-19-7 | 95% | 500mg |
$940 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1126530-100mg |
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid |
1662681-19-7 | 95% | 100mg |
$325 | 2025-02-24 |
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid Suppliers
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid
2-tert-Butoxycarbonylamino-4,4-difluoro-butyric Acid: A Comprehensive Overview
The compound with CAS No. 1662681-19-7, known as 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butoxycarbonyl (Boc) group attached to an amino acid backbone. The presence of two fluorine atoms at the 4-position of the butyric acid moiety further distinguishes this compound, making it a valuable substrate for various chemical transformations and biological studies.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid. Researchers have employed a variety of methodologies, including nucleophilic substitutions and coupling reactions, to construct this molecule. The use of microwave-assisted synthesis has been particularly promising, as it allows for rapid reaction completion while maintaining high yields and purity. These developments have significantly enhanced the accessibility of this compound for both academic and industrial applications.
The structural features of 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid make it an ideal candidate for exploring its biological activity. Recent studies have focused on its potential as a building block in drug discovery. For instance, investigations into its role as a precursor for peptide synthesis have revealed its ability to participate in amide bond formation under mild conditions. This property is particularly advantageous in the development of bioactive molecules with complex architectures.
In addition to its role in peptide synthesis, 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid has been explored for its potential in medicinal chemistry. The fluorine atoms at the 4-position contribute to the molecule's lipophilicity and metabolic stability, which are critical properties for drug candidates. Recent research has demonstrated that derivatives of this compound exhibit promising activity against various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.
The application of computational chemistry techniques has further expanded our understanding of this compound's properties. Molecular docking studies have provided insights into its binding interactions with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches have complemented experimental studies, enabling a more comprehensive evaluation of the compound's potential.
Looking ahead, the continued exploration of 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid is expected to yield further breakthroughs in both chemical synthesis and drug discovery. Its unique combination of functional groups and structural features positions it as a versatile tool for advancing chemical research and therapeutic development.
1662681-19-7 (2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid) Related Products
- 1260640-64-9((S)-Methyl 2-((tert-butoxycarbonyl)amino)-5,5-difluoropentanoate)
- 922178-79-8(Butanoic acid,2-[(3-aminopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-4,4,4-trifluoro-,methyl ester, (2R)-)
- 2270904-94-2(Methyl 2-((tert-butoxycarbonyl)amino)-2-(4,4-difluorocyclohexyl)acetate)
- 669083-19-6((2S)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-4,4-difluoro-butanoic acid methyl ester)
- 181128-25-6((2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid)
- 252357-43-0(2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid)
- 467442-20-2((S)-2-(tert-Butoxycarbonylamino)-4,4-difluorobutanoic acid)
- 207118-08-9((2R)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid)
- 1260644-56-1(methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate)
- 544479-61-0(2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid)